![molecular formula C5H12N2OS B2364416 (1-Methoxypropan-2-yl)thiourea CAS No. 732287-96-6](/img/structure/B2364416.png)
(1-Methoxypropan-2-yl)thiourea
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Overview
Description
“(1-Methoxypropan-2-yl)thiourea” is a type of thiourea derivative. It has a molecular weight of 163.24 and is typically found in powder form .
Molecular Structure Analysis
The InChI code for “this compound” is1S/C5H13N3OS/c1-4(3-9-2)7-5(10)8-6/h4H,3,6H2,1-2H3,(H2,7,8,10)
. This indicates the molecular structure of the compound. Physical And Chemical Properties Analysis
“this compound” is a powder at room temperature .Scientific Research Applications
Synthesis of Beta-Lactam Antibiotics
(1-Methoxypropan-2-yl)thiourea has been identified as a valuable hydroxyl protecting group in the synthesis of semisynthetic beta-lactam antibiotics. Its use enables the attachment of various groups to antibiotics like amoxicillin and cephaloglycin, enhancing their spectrum of activity against bacterial strains such as Pseudomonas aeruginosa (Woo, 1981).
Molecular Docking and Cytotoxicity Studies
This compound derivatives have been synthesized and studied for their binding interactions with DNA and cytotoxic effects on cancer cell lines. Molecular docking studies revealed significant binding energies with DNA, and cytotoxicity assessments showed potential anti-cancer properties (Mushtaque et al., 2016).
Anticancer Thiourea-Azetidine Hybrids
Research has focused on designing and synthesizing thiourea compounds with azetidine moieties, aiming to develop novel antitumor agents. These compounds have shown promising results against various human cancer cell lines, with some exhibiting more potency than known drugs like Doxorubicin (Parmar et al., 2021).
Antibacterial and Anti-MRSA Activity
Studies have been conducted on the antibacterial efficacy of thiourea-containing compounds, with some showing comparable activity to vancomycin against methicillin-resistant Staphylococcus aureus (MRSA). These findings suggest the potential development of a new class of antibiotics from thiourea derivatives (Dolan et al., 2016).
Safety and Hazards
properties
IUPAC Name |
1-methoxypropan-2-ylthiourea |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H12N2OS/c1-4(3-8-2)7-5(6)9/h4H,3H2,1-2H3,(H3,6,7,9) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JRWFGTPIMXJGFR-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(COC)NC(=S)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H12N2OS |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
148.23 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
732287-96-6 |
Source
|
Record name | (1-methoxypropan-2-yl)thiourea | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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